Cas no 17596-61-1 (1-(2-Aminophenyl)ethanol)

• Product Name: 1-(2-Aminophenyl)ethanol
• CAS No: 17596-61-1
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 1362413
• PubChem ID: 28618
• Update Time: 2025-06-12

1-(2-Aminophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-phenylethanol
• benzeneethanol, alpha-amino-
• Phenethyl alcohol, alpha-amino-
• AKOS006342405
• DS-021377
• 1-Amino-2-phenylethan-1-ol
• aminophenylmethylcarbinol
• DTXSID10938724
• ETHYLAMINE, alpha-HYDROXY-beta-PHENYL-
• SCHEMBL370206
• BRN 2573882
• 17596-61-1
• alpha-Hydroxy-beta-phenylethylamine
• 1-(2-Aminophenyl)ethanol

• Inchi： 1S/C8H11NO/c9-8(10)6-7-4-2-1-3-5-7/h1-5,8,10H,6,9H2
• InChI Key： DVPHFCAEZWKFDG-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Density: 1.107
• Boiling Point: 246.5°C at 760 mmHg
• Flash Point: 102.9°C
• Refractive Index: 1.573
• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(2-Aminophenyl)ethanol

Introduction to 1-(2-Aminophenyl)ethanol (CAS No. 17596-61-1)

1-(2-Aminophenyl)ethanol, also known by its CAS number 17596-61-1, is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of an amino group and a hydroxyl group attached to a benzene ring. These functional groups confer specific chemical properties that make 1-(2-Aminophenyl)ethanol a valuable intermediate in various synthetic pathways.

The chemical formula of 1-(2-Aminophenyl)ethanol is C₈H₁₁NO, and it has a molecular weight of 137.18 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its physical and chemical properties, including its melting point, boiling point, and solubility, have been extensively studied and are well-documented in the scientific literature.

In the realm of pharmaceutical research, 1-(2-Aminophenyl)ethanol has gained attention for its potential as a building block in the synthesis of bioactive molecules. Recent studies have explored its use in the development of new drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have utilized 1-(2-Aminophenyl)ethanol as a key intermediate in the synthesis of novel antiviral agents. These agents have shown promising results in preclinical trials against influenza and other viral infections.

Beyond pharmaceutical applications, 1-(2-Aminophenyl)ethanol is also an important reagent in organic synthesis. Its reactivity with various functional groups allows it to participate in a wide range of chemical reactions, including condensation, substitution, and coupling reactions. This versatility makes it a valuable tool for chemists working on the development of new materials and compounds with specific properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have used 1-(2-Aminophenyl)ethanol to synthesize advanced polymers with enhanced mechanical strength and thermal stability.

The environmental impact of 1-(2-Aminophenyl)ethanol has also been a subject of recent studies. Scientists at the Environmental Protection Agency (EPA) have conducted extensive toxicity assessments to ensure that its use does not pose significant risks to human health or the environment. These assessments have shown that when handled properly and disposed of according to regulatory guidelines, 1-(2-Aminophenyl)ethanol can be safely used in industrial and laboratory settings.

In conclusion, 1-(2-Aminophenyl)ethanol (CAS No. 17596-61-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical properties make it an essential reagent for researchers and chemists working on the development of new drugs, materials, and compounds. As ongoing research continues to uncover new uses and applications for this compound, it is likely to remain an important player in the scientific community for years to come.